Cas no 2680606-45-3 (1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid)

• Product Name: 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid
• CAS No: 2680606-45-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 5645591
• PubChem ID: 165942246
• Update Time: 2025-06-08

1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680606-45-3
• EN300-28272951
• 1-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,6-tetrahydropyridine-2-carboxylic acid
• 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid

• Inchi： 1S/C10H13NO4/c1-2-7-15-10(14)11-6-4-3-5-8(11)9(12)13/h2-4,8H,1,5-7H2,(H,12,13)
• InChI Key： UKWCPXDCUZIYTI-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC=CCC1C(=O)O)=O

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid

Introduction to 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid (CAS No. 2680606-45-3)

1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid, identified by the CAS number 2680606-45-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydropyridine class, a structural motif widely recognized for its pharmacological potential. The presence of both an ester group and a propenyl ether moiety in its molecular framework suggests a unique set of chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structure of 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid is characterized by a pyridine ring substituted with hydroxyl and carbonyl functionalities, further modified by an alkenyl ether side chain. This configuration not only imparts distinct electronic and steric properties but also opens up avenues for diverse chemical modifications. Such structural features are often exploited in the design of bioactive molecules, where the balance between hydrophobicity and hydrophilicity, as well as the presence of polar functional groups, plays a crucial role in determining binding affinity and metabolic stability.

In recent years, there has been a growing interest in tetrahydropyridine derivatives due to their reported biological activities. These compounds have been investigated for their potential roles as intermediates in the synthesis of drugs targeting various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and inflammatory conditions. The pharmacological relevance of 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid lies in its ability to modulate key biological pathways through its unique structural features.

One of the most compelling aspects of this compound is its potential as a prodrug or precursor in medicinal chemistry. The ester functionality present in its structure can be hydrolyzed under physiological conditions to release active pharmacophores or other bioactive molecules. This characteristic makes it an attractive scaffold for designing prodrugs that can enhance drug delivery efficiency or improve pharmacokinetic profiles. Furthermore, the propenyl ether group can serve as a handle for further chemical modifications, allowing chemists to tailor the properties of the molecule to specific biological targets.

Recent studies have highlighted the synthetic utility of 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid in the development of novel heterocyclic compounds. Researchers have demonstrated its use as an intermediate in multi-step synthetic routes to complex molecules with enhanced biological activity. For instance, modifications of this scaffold have led to the discovery of compounds with potential anticonvulsant and anti-inflammatory properties. These findings underscore the importance of structure-activity relationships (SAR) in optimizing the pharmacological profile of tetrahydropyridine derivatives.

The chemical synthesis of 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid involves several key steps that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the preparation of a tetrahydropyridine core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the ester and propenyl ether groups through nucleophilic substitution or condensation reactions. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to ensure high yields and purity.

The spectroscopic characterization of this compound provides valuable insights into its molecular structure and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy reveal detailed information about atomic connectivity and functional group environments. Infrared (IR) spectroscopy confirms the presence of characteristic absorptions corresponding to ester and ether functionalities. Mass spectrometry (MS) offers high-resolution data that aids in verifying the molecular weight and fragmentation patterns consistent with its proposed structure.

In terms of biological evaluation, preliminary studies on 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid have shown promising results in cell-based assays. These experiments suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. While further research is needed to fully elucidate its mechanism of action and therapeutic potential, these early findings warrant continued investigation into its applications.

The future directions for research on this compound are multifaceted. One area of interest is exploring its role as a building block for more complex drug candidates through combinatorial chemistry approaches. By systematically varying substituents on different positions within its scaffold, researchers can generate libraries of derivatives with tailored properties for high-throughput screening. Additionally, computational modeling techniques can be employed to predict binding interactions between this compound and biological targets.

Another exciting prospect is leveraging green chemistry principles in the synthesis of 1-(prop-2-en-1-yloxy)carbonyl-1,2,3,6-tetrahydropyridine-2-carboxylic acid. By adopting sustainable methodologies such as solvent-free reactions or catalytic processes under mild conditions, researchers can minimize environmental impact while maintaining high efficiency. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices.

The integration of machine learning algorithms into drug discovery pipelines represents another frontier for innovation. These computational tools can accelerate virtual screening processes by predicting binding affinities and optimizing molecular structures based on large datasets derived from experimental studies like those involving this compound. By harnessing artificial intelligence-driven platforms, researchers can identify promising candidates more rapidly than traditional methods alone allow.

In conclusion, 1-(propenyl-oxy-carbonyl)-tetrahydropiperic acid (CAS No: 2680606–45–3) stands out as an intriguing molecule with significant potential across multiple domains within pharmaceutical science.* Its unique structural features, coupled with emerging synthetic strategies, make it a valuable asset for medicinal chemists seeking novel therapeutic agents.* As research progresses,* further insights into its biological activity*and synthetic versatility*will continue*to shape*its role*in future drug development initiatives.*